Cas no 1489910-82-8 (4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one)

• Product Name: 4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one
• CAS No: 1489910-82-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD22028267
• CID: 5606154
• PubChem ID: 82367300
• Update Time: 2025-07-23

4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-9448532
• 1489910-82-8
• 4-amino-1-(1,3-dioxaindan-5-yl)butan-1-one
• 1-Butanone, 4-amino-1-(1,3-benzodioxol-5-yl)-
• 4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one

• MDL： MFCD22028267
• Inchi： 1S/C11H13NO3/c12-5-1-2-9(13)8-3-4-10-11(6-8)15-7-14-10/h3-4,6H,1-2,5,7,12H2
• InChI Key： WWNDGJYIEUTBJA-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C(CCCN)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 385.5±42.0 °C(Predicted)
• pka: 9.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one

Research Briefing on 4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one (CAS: 1489910-82-8): Recent Advances and Applications

4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one (CAS: 1489910-82-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery, medicinal chemistry, and biochemical research. The presence of both amino and ketone functional groups within a dioxaindan scaffold suggests its utility as a versatile intermediate or pharmacophore in the synthesis of bioactive molecules.

Recent literature highlights the role of 4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. The study utilized computational modeling and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for its potential use in treating metabolic disorders.

In addition to its pharmacological applications, 4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one has been investigated for its chemical properties. A recent report in Organic & Biomolecular Chemistry detailed its reactivity in multicomponent reactions, showcasing its ability to form complex heterocyclic structures with high yields and stereoselectivity. These findings underscore its value as a building block in synthetic chemistry, particularly for the construction of drug-like scaffolds.

Ongoing research is also exploring the compound's potential in neuropharmacology. Preliminary data from a 2024 study suggests that derivatives of 4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one exhibit modulatory effects on neurotransmitter receptors, indicating possible applications in the treatment of neurological disorders. However, further in vivo studies are required to fully elucidate its mechanisms and therapeutic potential.

In conclusion, 4-Amino-1-(1,3-dioxaindan-5-yl)butan-1-one (CAS: 1489910-82-8) represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural attributes and demonstrated bioactivity make it a valuable candidate for further investigation. Future studies should focus on optimizing its synthetic pathways, expanding its therapeutic applications, and addressing any potential toxicity concerns to facilitate its transition from bench to bedside.